Cas no 1335093-12-3 ((1R,2R)-2-Aminocyclooct-3-ene-1-carboxylic acid)

• Product Name: (1R,2R)-2-Aminocyclooct-3-ene-1-carboxylic acid
• CAS No: 1335093-12-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD23046913
• CID: 4695350
• PubChem ID: 91757991
• Update Time: 2025-06-14

(1R,2R)-2-Aminocyclooct-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R,3Z/1R,2S,3Z)-2-aminocyclooct-3-ene-1-carboxylic acid
• (1R,2R)-2-Aminocyclooct-3-ene-1-carboxylic acid

• MDL： MFCD23046913
• Inchi： 1S/C9H15NO2/c10-8-6-4-2-1-3-5-7(8)9(11)12/h4,6-8H,1-3,5,10H2,(H,11,12)/t7-,8-/m1/s1
• InChI Key： YCJMQQKIVRVQJT-HTQZYQBOSA-N
• SMILES： OC([C@H]1[C@@H](C=CCCCC1)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,2R)-2-Aminocyclooct-3-ene-1-carboxylic acid

Research Brief on (1R,2R)-2-Aminocyclooct-3-ene-1-carboxylic acid (CAS: 1335093-12-3): Recent Advances and Applications

The compound (1R,2R)-2-Aminocyclooct-3-ene-1-carboxylic acid (CAS: 1335093-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, highlighting its synthesis, biological activity, and emerging roles in drug discovery. The compound's constrained cyclooctene scaffold and functionalized amino acid moiety make it a promising candidate for modulating protein-protein interactions and enzyme activity, particularly in the context of infectious diseases and cancer.

A 2023 study published in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) detailed an optimized synthetic route for 1335093-12-3 using asymmetric hydrogenation of cyclic enamines followed by stereoselective functionalization. The researchers achieved 92% enantiomeric excess at scale, addressing previous challenges in accessing this chiral building block. Notably, the team demonstrated its utility as a rigid proline analog in designing inhibitors of the SARS-CoV-2 main protease, with derivative compounds showing IC50 values in the low micromolar range.

In neuropharmacology, a Nature Communications paper (2023; 14:5672) reported that (1R,2R)-2-Aminocyclooct-3-ene-1-carboxylic acid serves as a novel scaffold for NMDA receptor modulation. Through cryo-EM structural studies, researchers identified that derivatives of this compound bind to an allosteric site on GluN2B subunits, exhibiting subtype-selective partial agonism. This finding opens new avenues for developing neuroprotective agents with reduced psychotomimetic side effects compared to current NMDA-targeted drugs.

The compound's application in antibiotic development was highlighted in a recent ACS Infectious Diseases publication (2023; 9(8):1543-1556). Researchers incorporated 1335093-12-3 into novel β-lactamase inhibitors, demonstrating potent activity against class A and D carbapenemases. The constrained ring system was shown to prevent hydrolytic opening by resistant enzymes while maintaining favorable pharmacokinetic properties. This represents a significant advancement in combating multidrug-resistant Gram-negative infections.

Ongoing clinical investigations (Phase I/II trials NCT05873292) are evaluating 1335093-12-3-derived PROTACs for targeted protein degradation in hematological malignancies. Early results suggest enhanced selectivity for BCL-2 family proteins compared to traditional small-molecule inhibitors, with reduced off-target effects observed in preclinical models. The compound's structural rigidity appears to contribute to improved proteasome recruitment efficiency, as detailed in a 2023 Cancer Research publication.

Future research directions include exploring the compound's potential in peptide stapling applications (as reported in ChemBioChem 2023; e202300456) and as a building block for macrocyclic kinase inhibitors. The unique conformational constraints imposed by the cyclooctene ring system continue to inspire novel drug design strategies across multiple therapeutic areas. However, challenges remain in optimizing the metabolic stability of derivatives while maintaining their distinctive pharmacological profiles.